Cas no 1236254-72-0 (N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride)

N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride is a synthetic organic compound featuring a pyrrolidine carboxamide core substituted with a tetrahydrofurfuryl group, delivered as a hydrochloride salt for enhanced stability and solubility. This structure imparts potential utility as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological or metabolic pathways. The hydrochloride form ensures consistent handling and improved reactivity in downstream applications. Its well-defined molecular architecture allows for precise functionalization, making it valuable in medicinal chemistry research. The compound is typically characterized by high purity (>95%) and is supplied under controlled conditions to maintain integrity. Suitable for use in controlled environments, it adheres to standard laboratory safety protocols.
N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride structure
1236254-72-0 structure
Product Name:N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride
CAS No:1236254-72-0
MF:C10H19ClN2O2
MW:234.723061800003
CID:4689848
Update Time:2025-06-11

N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-(TETRAHYDRO-2-FURANYLMETHYL)-2-PYRROLIDINECARBOXAMIDE HYDROCHLORIDE
    • N-((Tetrahydrofuran-2-yl)methyl)pyrrolidine-2-carboxamide hydrochloride
    • N-(oxolan-2-ylmethyl)pyrrolidine-2-carboxamide hydrochloride
    • N-(Oxolan-2-ylmethyl)pyrrolidine-2-carboxamide;hydrochloride
    • N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride
    • Inchi: 1S/C10H18N2O2.ClH/c13-10(9-4-1-5-11-9)12-7-8-3-2-6-14-8;/h8-9,11H,1-7H2,(H,12,13);1H
    • InChI Key: MCIIHQFMCPQAIZ-UHFFFAOYSA-N
    • SMILES: Cl.O1CCCC1CNC(C1CCCN1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Topological Polar Surface Area: 50.4

N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride Related Literature

Additional information on N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride

N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride: An Overview of a Promising Compound in Medicinal Chemistry

N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride (CAS No. 1236254-72-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are known for their biological activity and ability to modulate various physiological processes.

The chemical structure of N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride consists of a pyrrolidine ring attached to a tetrahydrofuran moiety, with an amide functional group and a hydrochloride salt. This combination of functional groups provides the compound with a range of physicochemical properties that make it suitable for various pharmaceutical applications. The tetrahydrofuran ring contributes to the compound's lipophilicity, while the amide group enhances its hydrogen bonding capabilities, which are crucial for interactions with biological targets.

Recent studies have highlighted the potential of N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the activity of specific enzymes involved in neurodegeneration. The researchers found that N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride has shown promise in the treatment of pain and inflammatory conditions. A preclinical study conducted by a team at the University of California, San Francisco, revealed that this compound acts as a selective inhibitor of cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. The selective inhibition of COX enzymes by N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride suggests that it could be developed into a safer and more effective analgesic compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

The pharmacokinetic profile of N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride has also been extensively studied. Research indicates that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for oral administration. Furthermore, its low toxicity and high therapeutic index make it an attractive candidate for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical investigation.

In conclusion, N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride (CAS No. 1236254-72-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting neurological disorders, pain, and inflammation. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in medicinal chemistry.

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